![molecular formula C11H14ClNO6S2 B2380541 2-{[(4-Chlorophenyl)sulfonyl]amino}-4-(methylsulfonyl)butanoic acid CAS No. 1025058-88-1](/img/structure/B2380541.png)
2-{[(4-Chlorophenyl)sulfonyl]amino}-4-(methylsulfonyl)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[(4-Chlorophenyl)sulfonyl]amino}-4-(methylsulfonyl)butanoic acid is a chemical compound with the molecular formula C11H14ClNO6S2 and a molecular weight of 355.82 . It is a solid substance that is typically stored at room temperature .
Physical And Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 355.82 , and it should be stored at room temperature .Scientific Research Applications
Formation of Reactive Intermediates
2-Chloro-4-(methylthio)butanoic acid, structurally related to the compound of interest, is a direct-acting mutagen and suspected gastric carcinogen found in fish preserved with salt and nitrite. Research suggests that this compound may undergo a reaction to form 1-methyl-2-thietaniumcarboxylic acid, a reactive intermediate potentially associated with its mutagenicity (Jolivette, Kende, & Anders, 1998).
Spectroscopic and Structural Analysis
Spectroscopic and structural investigations have been conducted on derivatives of butanoic acid, such as 4 – [(2, 6 – dichlorophenyl) amino] 2 – methylidene 4 – oxobutanoic acid. Studies include experimental spectra and theoretical calculations, contributing to understanding the stability and reactivity of these compounds (Vanasundari, Balachandran, Kavimani, & Narayana, 2018).
Synthetic Route Development
A cost-effective synthesis route for 2-[(4-dodecyloxyphenyl)sulfonyl] butanoic acid, related to the compound , has been developed. This process includes etherification, chlorosulfonation, and other steps, proving useful for scalable production and purity of the product (Shi, Wang, Qian, Tao, Liao, & Chen, 2015).
Rhenium(V) Complex Formation
Studies on Rhenium(V) complexes with 2-amino-4-(methylthio)butanoic acid, related to our compound, have been carried out. This research helps in understanding the composition, structure, and stability of such complexes, contributing to broader applications in chemistry and material science (Gagieva, Tautieva, Tsaloev, Galimov, Gagieva, & Belyaeva, 2007).
properties
IUPAC Name |
2-[(4-chlorophenyl)sulfonylamino]-4-methylsulfonylbutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO6S2/c1-20(16,17)7-6-10(11(14)15)13-21(18,19)9-4-2-8(12)3-5-9/h2-5,10,13H,6-7H2,1H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXEGZIFBFGHLFW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CCC(C(=O)O)NS(=O)(=O)C1=CC=C(C=C1)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.